Cas no 2092289-32-0 (1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2092289-32-0
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 5721977
• PubChem ID: 121203851
• Update Time: 2025-08-05

1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• 2092289-32-0
• starbld0043834
• F1907-7760
• AKOS026712103
• 1-(3-hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethanone
• Ethanone, 1-(3-hydroxy-4-methoxy-1-pyrrolidinyl)-2-(methylamino)-
• 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C8H16N2O3/c1-9-3-8(12)10-4-6(11)7(5-10)13-2/h6-7,9,11H,3-5H2,1-2H3
• InChI Key： ZFGSZBKJUFUJLX-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CNC)=O)CC1O

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 342.6±42.0 °C(Predicted)
• pka: 13.85±0.40(Predicted)

Additional information on 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2092289-32-0)

1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2092289-32-0, has garnered attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidine moiety, which is a key pharmacophore in many bioactive molecules, alongside functional groups such as hydroxyl and methoxy, which contribute to its reactivity and biological activity.

The pyrrolidine ring is a six-membered heterocyclic amine, known for its versatility in forming stable complexes with biological targets. In the case of 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one, the presence of a hydroxyl group at the 3-position and a methoxy group at the 4-position introduces additional layers of chemical functionality. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. The hydroxyl group can engage in hydrogen bonding, a critical interaction for many drug-receptor binding events, while the methoxy group can influence electronic properties and hydrophobicity. These characteristics make 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one a promising candidate for further exploration in medicinal chemistry.

In the context of modern pharmaceutical research, the synthesis and characterization of novel compounds like 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one are essential for discovering new therapeutic agents. The compound's structural framework suggests potential applications in areas such as central nervous system (CNS) disorders, where pyrrolidine derivatives have shown promise. For instance, studies have demonstrated that modifications of the pyrrolidine core can lead to compounds with enhanced affinity for specific neurotransmitter receptors.

The methylamino group at the 2-position of the ethanone backbone introduces basicity, which can be exploited for interactions with acidic pharmacophores in biological targets. This feature is particularly relevant in designing molecules that require precise spatial orientation within a binding pocket. Additionally, the compound's overall polarity, influenced by the presence of both polar functional groups (hydroxyl and methoxy) and an amine moiety, makes it adaptable for various solubility profiles depending on formulation requirements.

Recent research has also explored synthetic pathways to optimize the production of 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one. Advances in green chemistry principles have encouraged the development of more sustainable synthetic methods, reducing waste and improving yields. Techniques such as catalytic hydrogenation and enzymatic resolution have been particularly effective in constructing complex heterocyclic structures like this one with high precision.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Preclinical studies have begun to investigate its interactions with enzymes and receptors relevant to several therapeutic areas. For example, analogs of this compound have shown inhibitory effects on certain kinases, which are implicated in cancer progression. The ability to fine-tune structural features to modulate activity makes compounds like 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one valuable tools for structure-based drug design.

Furthermore, the compound's stability under various conditions is a critical factor in its potential pharmaceutical applications. Studies have examined its degradation pathways under physiological conditions, providing insights into possible metabolic routes. Understanding these processes is essential for predicting side effects and optimizing dosing regimens. The robustness of its molecular framework ensures that it can withstand processing into formulations suitable for oral or parenteral administration.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 1-(3-Hydroxy-4-methoxypyrrolidin-1-yl)-2-(methylamino)ethan-1-one by enabling rapid testing against large libraries of biological targets. This approach has identified several hits with promising activity profiles, warranting further investigation into their mechanisms of action. Such discoveries underscore the importance of having versatile building blocks like this one available for medicinal chemists.

In conclusion, 1-(3-Hydroxy-4-methoxypyrrolidin-1-y l)-2-(methylamino)ethan -1-one (CAS No. 2092289 -32 -0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The interplay between its functional groups—particularly the hydroxyl, methoxy, and methylamino moieties—provides a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an important role in the development of next-generation therapeutics.